N-[(1,3-dimethyl-3-pyrrolidinyl)methyl]-5-ethyl-N-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[(1,3-dimethylpyrrolidin-3-yl)methyl]-5-ethyl-N-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H25N5/c1-5-13-10-15(21-14(18-13)6-8-17-21)20(4)12-16(2)7-9-19(3)11-16/h6,8,10H,5,7,9,11-12H2,1-4H3
• InChI Key: GJSBHGPGNXXYSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=NN2C(=C1)N(C)CC3(CCN(C3)C)C
• Molecular Formula: C16H25N5
• Molecular Weight: 287.40 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidines are found in many pharmaceuticals and are used in organic synthesis. The compound also contains a pyrazolo[1,5-a]pyrimidine group, which is a fused ring system containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The pyrrolidine ring is a five-membered ring with one nitrogen atom, and the pyrazolo[1,5-a]pyrimidine is a fused ring system containing two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the nitrogen atoms in the ring systems, as well as the methyl and ethyl groups attached to the rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the nitrogen atoms in the ring systems, as well as the methyl and ethyl groups attached to the rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing pyrrolidine rings have biological activity and are used in pharmaceuticals.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the presence of the pyrrolidine and pyrazolo[1,5-a]pyrimidine groups, it could be of interest in the development of new pharmaceuticals.